Cas no 170122-82-4 (3-Cyclohexene-1-carboxylic acid,4-[(2-fluorophenyl)amino]-6-methyl-2-oxo-, methyl ester, trans-)

• Product Name: 3-Cyclohexene-1-carboxylic acid,4-[(2-fluorophenyl)amino]-6-methyl-2-oxo-, methyl ester, trans-
• CAS No: 170122-82-4
• MF: C₁₅H₁₆FNO₃
• MW: 277.29084777832
• CID: 1356743
• Update Time: 2024-08-17

3-Cyclohexene-1-carboxylic acid,4-[(2-fluorophenyl)amino]-6-methyl-2-oxo-, methyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylic acid,4-[(2-fluorophenyl)amino]-6-methyl-2-oxo-, methyl ester, trans-
• 3-Cyclohexene-1-carboxylic acid, 4-[(2-fluorophenyl)amino]-6-methyl-2-oxo-, methyl ester, trans- (9CI)

• Inchi： 1S/C15H16FNO3/c1-9-7-10(8-13(18)14(9)15(19)20-2)17-12-6-4-3-5-11(12)16/h3-6,8-9,14,17H,7H2,1-2H3/t9-,14+/m0/s1
• InChI Key： WRKJKIRWSKDRAH-LKFCYVNXSA-N
• SMILES： [C@@H]1(C(OC)=O)[C@@H](C)CC(NC2=CC=CC=C2F)=CC1=O

Computed Properties

• Exact Mass: 277.11148

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 380.0±42.0 °C(Predicted)
• PSA: 55.4
• pka: 10.56±0.60(Predicted)